Cas no 668471-47-4 (3,5-Dimethyl-4-pyrrolidin-1-ylsulfonyl-1,2-oxazole)

• Product Name: 3,5-Dimethyl-4-pyrrolidin-1-ylsulfonyl-1,2-oxazole
• CAS No: 668471-47-4
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 2851097
• Update Time: 2023-08-10

3,5-Dimethyl-4-pyrrolidin-1-ylsulfonyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-pyrrolidin-1-ylsulfonyl-1,2-oxazole
• 3,5-dimethyl-4-(tetrahydro-1H-pyrrol-1-ylsulfonyl)isoxazole
• HMS1662O08
• 4-(Pyrrolizinosulfonyl)-3,5-dimethylisoxazole
• 3,5-DIMETHYL-4-(1-PYRROLIDINYLSULFONYL)ISOXAZOLE
• 3,5-Dimethyl-4-pyrrolidin-1-ylsulfonyl-1,2-oxazole

• Inchi： 1S/C9H14N2O3S/c1-7-9(8(2)14-10-7)15(12,13)11-5-3-4-6-11/h3-6H2,1-2H3
• InChI Key： NTPMLQSFLOLDEL-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8